Cas no 75668-30-3 (Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyl-)

Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyl- structure
75668-30-3 structure
Product Name:Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyl-
CAS No:75668-30-3
MF:C11H8F15NO
MW:455.163375854492
CID:539185
PubChem ID:12633186
Update Time:2025-04-19

Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Octanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyl-
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-N-propyloctanamide
    • DTXSID90505079
    • 75668-30-3
    • Inchi: 1S/C11H8F15NO/c1-2-3-27-4(28)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)26/h2-3H2,1H3,(H,27,28)
    • InChI Key: IICRIFBPEINZKJ-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(NCCC)=O)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 455.0366363g/mol
  • Monoisotopic Mass: 455.0366363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 29.1Ų
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